2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride
Overview
Description
2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride, also known as 4-MMA, is a synthetic compound that has been used in scientific research for a variety of purposes. It is a derivative of acetamide, a type of organic compound, and has been used in the laboratory for a variety of purposes, including as a building block for other compounds, as a reagent in organic synthesis, and as an inhibitor of certain enzymes.
Scientific Research Applications
2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride has been used in a variety of scientific research applications. It has been used as an inhibitor of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. It has also been used as a building block for other compounds, such as 4-methylbenzaldehyde, which can then be used in the synthesis of other compounds. In addition, 2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride has been used in the synthesis of other compounds, such as 4-methylbenzaldehyde, which can then be used in the synthesis of other compounds.
Mechanism of Action
2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2. This enzyme is involved in the production of prostaglandins, which are involved in inflammation. By inhibiting this enzyme, 2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride can reduce the production of prostaglandins and, in turn, reduce inflammation.
Biochemical and Physiological Effects
2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride has been found to have a variety of biochemical and physiological effects. In animal studies, it has been found to reduce inflammation, as well as to have anti-cancer and anti-inflammatory effects. It has also been found to have anti-bacterial and anti-viral effects, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, and can be used in a variety of experiments. Another advantage is that it is relatively inexpensive, making it an attractive option for researchers. A limitation is that it is not as widely used as other compounds, and therefore is not as well studied.
Future Directions
There are a number of potential future directions for research involving 2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride. One potential direction is to further study its effects on inflammation, as well as its potential anti-cancer and anti-inflammatory effects. Another potential direction is to study its potential as an inhibitor of other enzymes, such as those involved in the production of prostaglandins. Additionally, further research could be conducted on its potential as a building block for other compounds, as well as its potential as a reagent in organic synthesis. Finally, further research could be conducted to determine its potential uses in drug development.
Synthesis Methods
2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride can be synthesized in a few different ways. One method involves the reaction of 4-methylbenzaldehyde with ethyl acetoacetate and sodium hydroxide. This forms a compound called ethyl 4-methylbenzoate, which can then be reacted with hydroxylamine hydrochloride to form 2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride hydrochloride. Another method involves the reaction of 4-methylbenzaldehyde with ethyl acetoacetate and boron trifluoride. This forms a compound called ethyl 4-methylbenzoate, which can then be reacted with hydroxylamine hydrochloride to form 2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride involves the reaction of 4-methylacetophenone with methylamine to form N-methyl-4-methylacetophenone, which is then reacted with ethyl chloroacetate to form N-methyl-2-(4-methylphenyl)-2-oxoethylamine. This intermediate is then reacted with ammonia to form 2-amino-N-methyl-2-(4-methylphenyl)acetamide, which is finally converted to its hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "4-methylacetophenone", "methylamine", "ethyl chloroacetate", "ammonia", "hydrochloric acid" ], "Reaction": [ "4-methylacetophenone is reacted with methylamine in the presence of a catalyst such as Raney nickel to form N-methyl-4-methylacetophenone.", "N-methyl-4-methylacetophenone is then reacted with ethyl chloroacetate in the presence of a base such as sodium hydroxide to form N-methyl-2-(4-methylphenyl)-2-oxoethylamine.", "N-methyl-2-(4-methylphenyl)-2-oxoethylamine is then reacted with ammonia in the presence of a catalyst such as palladium on carbon to form 2-amino-N-methyl-2-(4-methylphenyl)acetamide.", "Finally, 2-amino-N-methyl-2-(4-methylphenyl)acetamide is converted to its hydrochloride salt by reaction with hydrochloric acid." ] } | |
CAS RN |
2751610-61-2 |
Product Name |
2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride |
Molecular Formula |
C10H15ClN2O |
Molecular Weight |
214.7 |
Purity |
95 |
Origin of Product |
United States |
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